Cas no 367-98-6 (Phenol, 2-fluoro-, benzoate)

Phenol, 2-fluoro-, benzoate structure
Phenol, 2-fluoro-, benzoate structure
Product Name:Phenol, 2-fluoro-, benzoate
CAS No:367-98-6
MF:C13H9FO2
MW:216.207767248154
CID:1479372
PubChem ID:10751194
Update Time:2025-04-21

Phenol, 2-fluoro-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-fluoro-, benzoate
    • benzoic acid 2-fluorophenyl ester
    • DTXSID501307074
    • SCHEMBL1323923
    • AKOS017059952
    • 367-98-6
    • Phenol, 2-fluoro-, 1-benzoate
    • Inchi: 1S/C13H9FO2/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-9H
    • InChI Key: XEYMVZOWXZGXAW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 234.06923
  • Monoisotopic Mass: 216.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53
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